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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the structural and
physicochemical properties of clupanodonic acid and osbond acid. Both are isomers of
docosapentaenoic acid (DPA), playing distinct roles in biological systems based on their
structural differences. This document summarizes key quantitative data, details relevant
experimental protocols for their analysis, and visualizes their metabolic pathways.

Core Structural Differences and Nomenclature

Clupanodonic acid and osbond acid are both polyunsaturated fatty acids (PUFAS) with a 22-
carbon backbone and five double bonds. Their distinct biological functions arise from their
classification as omega-3 and omega-6 fatty acids, respectively, which is determined by the
position of the first double bond from the methyl (omega) end of the molecule.[1][2] They are
considered regioisomers because they share the same molecular formula but differ in the
location of their double bonds.[1][2]

o Clupanodonic Acid: An omega-3 fatty acid, systematically named all-cis-7,10,13,16,19-
docosapentaenoic acid (22:5n-3). The double bond closest to the omega end is at the third
carbon.[3]
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e Osbond Acid: An omega-6 fatty acid, systematically named all-cis-4,7,10,13,16-
docosapentaenoic acid (22:5n-6). The double bond closest to the omega end is at the sixth
carbon.

Mammalian cells cannot interconvert between omega-3 and omega-6 fatty acids, making
dietary intake of both essential for maintaining normal health.

Comparative Physicochemical Data

The following table summarizes the key quantitative data for clupanodonic acid and osbond
acid.

Property Clupanodonic Acid Osbond Acid

(72,102,137,162,19Z)-docosa-  (47,7Z,102,13Z,16Z)-docosa-

Systematic Name ] ] ] ]
7,10,13,16,19-pentaenoic acid 4,7,10,13,16-pentaenoic acid

Common Name Clupanodonic acid, DPA (n-3) Osbond acid, DPA (n-6)

Molecular Formula C22H3402 C22H3402

Molecular Weight 330.50 g/mol 330.50 g/mol

Exact Mass 330.25588 g/mol 330.25588 g/mol

Melting Point -78 °C Solid at room temperature
Boiling Point 207-212 °C at 2 mmHg Not available

Density 0.9356 g/cm? at 20 °C Not available

Physical State Clear liquid at room Solid

temperature

Solubility

Soluble in organic solvents.

Readily dissolves in water and

other polar solvents.

Omega Fatty Acid Class

Omega-3

Omega-6

Metabolic Pathways
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The biosynthesis of clupanodonic acid and osbond acid follows distinct pathways within the
broader metabolism of polyunsaturated fatty acids.

Biosynthesis of Clupanodonic Acid (n-3 Pathway)

Clupanodonic acid is a key intermediate in the conversion of eicosapentaenoic acid (EPA) to
docosahexaenoic acid (DHA). The process involves an elongation step followed by
desaturation.

Eicosapentaenoic Acid (EPA) Elongase Clupanodonic Acid A4-Desaturase Docosahexaenoic Acid (DHA)
(20:5n-3) (22:5n-3) (22:6n-3)
Arachidonic Acid (AA) Elongase Adrenic Acid A4-Desaturase Osbond Acid

(20:4n-6) (22:4n-6) (22:5n-6)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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